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Compound of Interest

Compound Name: Tridecanoic acid, sodium salt (1:1)

Cat. No.: B3044290 Get Quote

An In-depth Technical Guide on Tridecanoic Acid,
Sodium Salt (1:1)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of

Tridecanoic acid, sodium salt (1:1), a compound of interest in various research and

development applications.

Quantitative Molecular Data
The following table summarizes the key quantitative properties of Tridecanoic acid, sodium
salt (1:1).

Property Value Source

Molecular Formula C₁₃H₂₅NaO₂ [1][2]

Molecular Weight 237.33 g/mol [1][3]

Alternate Molecular Formula C₁₃H₂₆O₂.Na [3][4]

Alternate Molecular Weight 236.33 g/mol [1][2]
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The molecular structure of Tridecanoic acid, sodium salt (1:1) consists of a thirteen-carbon

aliphatic chain of tridecanoic acid where the carboxylic acid proton is replaced by a sodium ion,

forming an ionic bond. This structure is visualized in the following diagram.

Caption: Molecular Structure of Tridecanoic Acid, Sodium Salt (1:1).

Experimental Protocols
While this document focuses on the fundamental molecular properties, any experimental

determination of these values would typically involve the following standard methodologies:

Mass Spectrometry: To determine the molecular weight, techniques such as Electrospray

Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization

(MALDI) would be employed. The sample would be dissolved in a suitable solvent and

introduced into the mass spectrometer. The instrument would then measure the mass-to-

charge ratio of the resulting ions, allowing for the precise determination of the molecular

weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure, ¹H

and ¹³C NMR spectroscopy would be utilized. The sample would be dissolved in a

deuterated solvent, and the NMR spectra would be acquired. The chemical shifts, coupling

constants, and integration of the peaks in the spectra would provide detailed information

about the connectivity of the atoms in the molecule, confirming the presence of the thirteen-

carbon chain and the carboxylate group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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